Cas no 495415-24-2 (rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate)

• Product Name: rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate
• CAS No: 495415-24-2
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 1524697
• PubChem ID: 165904026
• Update Time: 2025-06-08

rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 3,4-dihydroxy-, 1-(1,1-dimethylethyl)4-methyl ester, (3R,4S)-rel-
• 1,4-Piperidinedicarboxylic acid, 3,4-dihydroxy-, 1-(1,1-dimethylethyl) 4-methyl ester, (3R,4S)-rel-
• rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate

• Inchi： 1S/C12H21NO6/c1-11(2,3)19-10(16)13-6-5-12(17,8(14)7-13)9(15)18-4/h8,14,17H,5-7H2,1-4H3/t8-,12+/m1/s1
• InChI Key： IIBFPEQYBKNSBB-PELKAZGASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@](O)(C(OC)=O)[C@H](O)C1

Additional information on rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate

Introduction to Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate (CAS No. 495415-24-2)

Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 495415-24-2, is a derivative of piperidine and features a unique structural configuration that makes it of particular interest for various research applications. The presence of multiple functional groups, including hydroxyl and carboxyl moieties, along with its chiral center at the piperidine ring, contributes to its complex chemical properties and potential biological activities.

The molecular structure of Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate is characterized by a tert-butyl group at the 1-position and a methyl group at the 4-position. The (3R,4S) configuration of the piperidine ring indicates a specific stereochemical arrangement that can significantly influence the compound's interactions with biological targets. This stereochemistry is particularly important in drug design, where the three-dimensional shape of a molecule can determine its efficacy and selectivity.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacophores in drug development. Piperidine scaffolds are known for their ability to enhance solubility and bioavailability of drug candidates, making them valuable in medicinal chemistry. The compound Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate represents an advanced derivative with multiple modifications that could make it a versatile building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The unique structural features of Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate, including its hydroxyl and carboxyl groups, suggest that it may interact with the active sites of kinases or modulate their activity indirectly through allosteric mechanisms.

Recent studies have highlighted the importance of chiral piperidine derivatives in drug discovery. The stereochemistry at the piperidine ring can have profound effects on a molecule's pharmacological properties. For instance, enantiomeric differences can lead to variations in potency, selectivity, and metabolic stability. The (3R,4S) configuration of Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate may confer specific advantages over other stereoisomers by optimizing interactions with biological targets.

The carboxyl groups in this compound also open up possibilities for further derivatization through esterification or amidation reactions. These modifications can be used to enhance solubility or improve pharmacokinetic profiles. Additionally, the tert-butyl group at the 1-position provides steric hindrance that could be exploited to improve binding affinity or reduce off-target effects.

In vitro studies have begun to explore the potential of Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate as a lead compound for kinase inhibition. Preliminary results suggest that it may exhibit inhibitory activity against certain kinases with high selectivity. This finding is particularly promising given the growing number of targeted therapies based on kinase inhibition. Further research is needed to fully characterize its mechanism of action and assess its potential as a drug candidate.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric catalysis may be employed to achieve the desired stereochemistry efficiently. The synthetic strategies developed for this compound could serve as models for other complex piperidine derivatives.

The availability of high-quality starting materials and intermediates is crucial for successful synthesis and application of this compound. Advances in synthetic methodologies have made it possible to produce complex molecules like Rac-1-tert-butyl 4-methyl (3R,4S)-3,4-dihydroxypiperidine-1,4-dicarboxylate on a larger scale with greater precision. These improvements have enabled researchers to explore more intricate molecular architectures and discover new pharmacological entities.

The potential applications of this compound extend beyond kinase inhibition. Its unique structural features may make it useful in other therapeutic areas as well. For example, it could be explored as an intermediate in the synthesis of other bioactive molecules or as a tool compound for studying enzyme mechanisms.

In conclusion，Rac-1-tert-butyl 4-methyl (3R，۴S)-۳،۴-dihydroxypiperidine-l，۴-dicarboxylate (CAS No.495۴۱۵ - ۲۴ - ۲) is a promising compound with significant potential in pharmaceutical research and development。 Its complex structure， unique stereochemistry， and multiple functional groups make it a valuable candidate for further exploration。 As research continues，this compound may contribute to the discovery and development of novel therapeutic agents that address unmet medical needs。